Cas no 143209-99-8 (2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid)

• Product Name: 2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid
• CAS No: 143209-99-8
• MF: C₁₀H₇ClF₃NO₃
• MW: 281.61569237709
• CID: 5630759
• PubChem ID: 19958024
• Update Time: 2025-05-25

2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7495873
• 143209-99-8
• 2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid
• 2-p-chlorophenyl-N-(trifluoroacetyl)-glycine
• EN300-28286345

• Inchi： 1S/C10H7ClF3NO3/c11-6-3-1-5(2-4-6)7(8(16)17)15-9(18)10(12,13)14/h1-4,7H,(H,15,18)(H,16,17)
• InChI Key： UYLIUZAVVAQWGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 281.0066553g/mol
• Monoisotopic Mass: 281.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid

Recent Advances in the Study of 2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid (CAS: 143209-99-8)

2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid (CAS: 143209-99-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, providing insights into its role in drug development and biological systems.

The compound has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Recent research has explored its utility in the development of novel anti-inflammatory and antimicrobial agents. Studies have demonstrated that the trifluoroacetamido group enhances the compound's stability and bioavailability, making it a promising candidate for further investigation.

One of the most notable findings in recent literature is the compound's interaction with specific enzymatic pathways. Researchers have reported that 2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid exhibits inhibitory effects on certain enzymes involved in inflammatory responses. This discovery opens new avenues for the development of targeted therapies for chronic inflammatory diseases.

In addition to its biological activity, recent advancements in synthetic methodologies have improved the efficiency of producing this compound. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, reducing environmental impact and cost. These developments are crucial for scaling up production for preclinical and clinical studies.

Despite these promising results, challenges remain in fully understanding the compound's mechanism of action and potential side effects. Ongoing research is focused on elucidating its pharmacokinetics and pharmacodynamics, as well as exploring its compatibility with other therapeutic agents. Future studies are expected to provide a more comprehensive understanding of its therapeutic potential.

In conclusion, 2-(4-chlorophenyl)-2-(trifluoroacetamido)acetic acid (CAS: 143209-99-8) represents a valuable compound in the field of chemical biology and pharmaceutical research. Its unique chemical properties and biological activity make it a promising candidate for further development. Continued research and collaboration across disciplines will be essential to unlock its full potential in therapeutic applications.